Cas no 849020-90-2 (N-3-(Aminomethyl)phenyl-N-methylacetamide Hydrochloride)

• Product Name: N-3-(Aminomethyl)phenyl-N-methylacetamide Hydrochloride
• CAS No: 849020-90-2
• MF: C₁₀H₁₅ClN₂O
• MW: 214.691901445389
• CID: 716596
• PubChem ID: 2760941
• Update Time: 2025-07-22

N-3-(Aminomethyl)phenyl-N-methylacetamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[3-(aminomethyl)phenyl]-N-methyl-, hydrochloride (1:1)
• N-[3-(Aminomethyl)phenyl]-N-methylacetamide hydrochloride
• Z3234814984
• EN300-7367997
• N-(3-(Aminomethyl)phenyl)-N-methylacetamide hydrochloride
• MFCD04039172
• N-[3-(Aminomethyl)phenyl]-N-methylacetamide hydrochloride, AldrichCPR
• N-(3-(Aminomethyl)phenyl)-N-methylacetamidehydrochloride
• G31301
• DTXSID80375425
• CS-0259596
• SCHEMBL1868254
• 849020-90-2
• SB76767
• n-[3-(aminomethyl)phenyl]-n-methylacetamidehydrochloride
• N-[3-(aminomethyl)phenyl]-N-methylacetamide;hydrochloride
• ZIB02090
• PS-7955
• N-[3-(Aminomethyl)phenyl]-n-methylacetamide, HCl
• AKOS015848214
• N-3-(Aminomethyl)phenyl-N-methylacetamide Hydrochloride

• MDL： MFCD04039172
• Inchi： 1S/C10H14N2O.ClH/c1-8(13)12(2)10-5-3-4-9(6-10)7-11;/h3-6H,7,11H2,1-2H3;1H
• InChI Key： ZAHFERYIAUVCQT-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)N(C)C1C=CC=C(CN)C=1

Computed Properties

• Exact Mass: 214.08700
• Monoisotopic Mass: 214.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Melting Point: 188-191°
• PSA: 46.33000
• LogP: 2.63030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-3-(Aminomethyl)phenyl-N-methylacetamide Hydrochloride

Recent Advances in the Study of N-3-(Aminomethyl)phenyl-N-methylacetamide Hydrochloride (CAS: 849020-90-2)

N-3-(Aminomethyl)phenyl-N-methylacetamide Hydrochloride (CAS: 849020-90-2) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic uses.

One of the key areas of investigation has been the compound's role in the modulation of neurotransmitter systems. Preliminary studies suggest that N-3-(Aminomethyl)phenyl-N-methylacetamide Hydrochloride may interact with specific receptors in the central nervous system, making it a candidate for further research in neurological disorders. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and confirm its purity and stability under various conditions.

In addition to its neurological applications, recent research has highlighted the compound's potential in oncology. In vitro studies have demonstrated its ability to inhibit the proliferation of certain cancer cell lines, although the exact mechanism of action remains under investigation. These findings have spurred interest in developing derivatives of N-3-(Aminomethyl)phenyl-N-methylacetamide Hydrochloride with enhanced efficacy and reduced toxicity for potential use in cancer therapy.

Another notable development is the exploration of the compound's pharmacokinetic properties. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models, providing valuable data for future drug formulation efforts. The results indicate moderate bioavailability and a favorable safety profile, which could facilitate its transition into preclinical trials.

Despite these promising findings, challenges remain in optimizing the synthesis of N-3-(Aminomethyl)phenyl-N-methylacetamide Hydrochloride to ensure scalability and cost-effectiveness. Recent publications have proposed novel synthetic routes that improve yield and reduce the use of hazardous reagents, addressing some of these concerns. These advancements are critical for the compound's potential commercialization and widespread application in pharmaceutical research.

In conclusion, N-3-(Aminomethyl)phenyl-N-methylacetamide Hydrochloride (CAS: 849020-90-2) represents a versatile and promising compound in the field of chemical biology. Its diverse biological activities and potential therapeutic applications warrant further investigation, particularly in the context of neurological and oncological disorders. Continued research efforts will be essential to fully unlock its potential and translate these findings into clinically relevant therapies.